Cas no 61272-74-0 (1H-Indazol-3-amine, N,N-diethyl-5-(trifluoromethyl)-)

1H-Indazol-3-amine, N,N-diethyl-5-(trifluoromethyl)- structure
61272-74-0 structure
Product Name:1H-Indazol-3-amine, N,N-diethyl-5-(trifluoromethyl)-
CAS No:61272-74-0
MF:C12H14F3N3
MW:257.25487279892
CID:486278
PubChem ID:21516162
Update Time:2025-04-19

1H-Indazol-3-amine, N,N-diethyl-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indazol-3-amine, N,N-diethyl-5-(trifluoromethyl)-
    • N,N-diethyl-5-(trifluoromethyl)-1H-indazol-3-amine
    • SCHEMBL627835
    • 3-diethylamino-5-trifluoromethylindazole
    • DTXSID00615451
    • 61272-74-0
    • Inchi: 1S/C12H14F3N3/c1-3-18(4-2)11-9-7-8(12(13,14)15)5-6-10(9)16-17-11/h5-7H,3-4H2,1-2H3,(H,16,17)
    • InChI Key: CPLPUPBTGJWHEG-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC2=C(C=1)C(=NN2)N(CC)CC)(F)F

Computed Properties

  • Exact Mass: 257.11412
  • Monoisotopic Mass: 257.11398195g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 278
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 31.9Ų

Experimental Properties

  • PSA: 31.92
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